Cas no 878062-92-1 (N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide
• CAS No: 878062-92-1
• MF: C₂₆H₂₆N₂O₃S
• MW: 446.561245441437
• CID: 5511077
• Update Time: 2025-06-09

N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[3-[(4-methylphenyl)methylsulfonyl]indol-1-yl]acetamide
• N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide

• Inchi： 1S/C26H26N2O3S/c1-18-8-11-21(12-9-18)17-32(30,31)25-15-28(24-7-5-4-6-23(24)25)16-26(29)27-22-13-10-19(2)20(3)14-22/h4-15H,16-17H2,1-3H3,(H,27,29)
• InChI Key： KPKWBDGRYQMIDD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CN1C2=C(C=CC=C2)C(S(CC2=CC=C(C)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide

N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide: A Comprehensive Overview

N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide, with the CAS number 878062-92-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, including a methanesulfonyl group and multiple methyl substituents. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide is particularly noteworthy. The indole core, a common scaffold in many bioactive molecules, is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the methanesulfonyl group adds to the compound's reactivity and potential for forming stable interactions with biological targets. Additionally, the multiple methyl substituents enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide has also been investigated for its anti-cancer potential. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its direct biological activities, N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide has shown promise as a lead compound for drug discovery. Its structural flexibility allows for the synthesis of various analogs with optimized pharmacological properties. For instance, modifications to the indole core or the methanesulfonyl group can enhance potency, selectivity, and pharmacokinetic profiles. This makes it an attractive starting point for developing novel therapeutic agents.

The safety profile of N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, N-(3,4-dimethylphenyl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS 878062-92-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Continued research into this compound will likely uncover additional applications and optimize its use in clinical settings.